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Compound of Interest

Compound Name: AZ-10417808

Cat. No.: B1665885

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZ-10417808 is a potent and selective, non-peptide inhibitor of caspase-3, a critical
executioner enzyme in the apoptotic signaling pathway.[1][2] By targeting caspase-3, AZ-
10417808 effectively blocks the downstream events of apoptosis, making it a valuable tool for
studies in cancer biology, neurodegenerative diseases, and other research areas where the
modulation of programmed cell death is of interest.[1][3][4] These application notes provide
detailed protocols for the preparation of stock solutions and outline key experimental
considerations.

Physicochemical and Biological Properties

A comprehensive understanding of the physicochemical and biological properties of AZ-
10417808 is essential for its effective use in research.
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Property

Value

Reference

Chemical Name

2-[(3,4-
Dichlorophenyl)amino]-1,4-
dihydro-6-nitro-4-oxo-N-2-
propenyl-8-

quinazolinecarboxamide

Alternative Name AQZ-1

CAS Number 331645-84-2 [11[3]
Molecular Formula C18H13CI2N50a4 [3]
Molecular Weight 434.23 g/mol [3]
Purity >98%

Solubility Soluble to 25 mM in DMSO

Storage Store at room temperature

(powder)

Mechanism of Action

Selective inhibitor of caspase-
3

[11(31[4]

Inhibitory Potency (Ki)

247 nM for caspase-3

[2]

Selectivity

> 40-fold selectivity over
caspases 1, 2, 6, 7, and 8 (Ki >
10 pM)

[2]

Cellular Activity (ICso)

14.9 pM for staurosporine-
induced DEVDase activity in
SH-SY5Y cells

[3]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of AZ-10417808 in dimethyl

sulfoxide (DMSO).
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Materials:

AZ-10417808 powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer

Analytical balance

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, the required mass
of AZ-10417808 is calculated as follows:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 434.23 g/mol = 4.3423 mg

Weigh the compound: Carefully weigh out approximately 4.34 mg of AZ-10417808 powder
using an analytical balance and transfer it to a sterile microcentrifuge tube.

Add solvent: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the AZ-
10417808 powder.

Dissolve the compound: Vortex the solution thoroughly until the compound is completely
dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if
necessary.

Storage: Store the 10 mM stock solution in aliquots at -20°C or -80°C to minimize freeze-
thaw cycles.

Preparation of Working Solutions
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Working solutions of AZ-10417808 should be prepared by diluting the stock solution in the
appropriate cell culture medium or experimental buffer immediately before use.

Example: Preparation of a 10 pM working solution

To prepare 1 mL of a 10 uM working solution from a 10 mM stock solution, perform a 1:1000
dilution:

e Add 1 pL of the 10 mM AZ-10417808 stock solution to 999 pL of the desired cell culture
medium or buffer.

e Mix thoroughly by gentle pipetting or vortexing.

Note: The final concentration of DMSO in the working solution should be kept low (typically
<0.1%) to avoid solvent-induced cellular toxicity.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Step 1: Calculation

Calculate Mass of AZ-10417808

Step 2: \v\feighing

Weigh AZ-10417808 Powder

Step 3: Dvissolution

Add Anhydrous DMSO

'

Vortex to Dissolve

Step 4: vStorage

Aliquot Stock Solution

'

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing AZ-10417808 stock solution.

Signaling Pathway of AZ-10417808 Action
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Caption: AZ-10417808 inhibits the apoptotic pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for AZ-10417808].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665885#how-to-prepare-az-10417808-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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